4-benzyl-N-(4-methylphenyl)-1-piperazinecarbothioamide

• IUPAC Name: 4-benzyl-N-(4-methylphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C19H23N3S/c1-16-7-9-18(10-8-16)20-19(23)22-13-11-21(12-14-22)15-17-5-3-2-4-6-17/h2-10H,11-15H2,1H3,(H,20,23)
• InChI Key: QEZCYQQCUOSFCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=S)N2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C19H23N3S
• Molecular Weight: 325.5 g/mol

Description

4-benzyl-N-(4-methylphenyl)-1-piperazinecarbothioamide, also known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. It is a psychoactive drug that has been found to have stimulant effects on the central nervous system. BZP was first synthesized in the 1970s and has since gained popularity as a recreational drug. However, its potential as a research tool is also being explored.

Mechanism of Action

4-benzyl-N-(4-methylphenyl)-1-piperazinecarbothioamide acts as a stimulant on the central nervous system by increasing the release of neurotransmitters such as dopamine, norepinephrine, and serotonin. It also inhibits the reuptake of these neurotransmitters, leading to an increase in their concentration in the synaptic cleft. This results in an increase in alertness, energy, and euphoria.
Biochemical and Physiological Effects:
4-benzyl-N-(4-methylphenyl)-1-piperazinecarbothioamide has been found to have various biochemical and physiological effects on the body. It increases heart rate, blood pressure, and body temperature. It also causes pupil dilation, dry mouth, and sweating. 4-benzyl-N-(4-methylphenyl)-1-piperazinecarbothioamide has been found to have a low potential for addiction and dependence compared to other psychoactive drugs.

Advantages and Limitations for Lab Experiments

4-benzyl-N-(4-methylphenyl)-1-piperazinecarbothioamide has several advantages as a research tool. It is easy to synthesize, and its effects on the central nervous system are well understood. 4-benzyl-N-(4-methylphenyl)-1-piperazinecarbothioamide has also been found to have a low potential for addiction and dependence, making it a safer alternative to other psychoactive drugs. However, 4-benzyl-N-(4-methylphenyl)-1-piperazinecarbothioamide also has limitations as a research tool. Its effects on the brain are not fully understood, and its long-term effects on the body are not well documented.

Future Directions

There are several future directions for research on 4-benzyl-N-(4-methylphenyl)-1-piperazinecarbothioamide. One area of interest is its potential as a treatment for depression and anxiety disorders. 4-benzyl-N-(4-methylphenyl)-1-piperazinecarbothioamide has been found to have antidepressant and anxiolytic effects in animal studies. Further research is needed to determine its efficacy and safety in humans. Another area of interest is its potential as a research tool for investigating the effects of psychoactive drugs on the brain. 4-benzyl-N-(4-methylphenyl)-1-piperazinecarbothioamide has been found to increase the levels of neurotransmitters associated with mood regulation and reward processing. Further research is needed to determine its precise mechanism of action and its potential as a research tool.

Synthesis Methods

The synthesis of 4-benzyl-N-(4-methylphenyl)-1-piperazinecarbothioamide involves the reaction of piperazine with benzyl chloride and 4-methylbenzyl chloride in the presence of a base such as sodium hydroxide. The reaction yields 4-benzyl-N-(4-methylphenyl)-1-piperazinecarbothioamide as a white crystalline solid. The purity of the compound can be improved through recrystallization or chromatography.

Scientific Research Applications

4-benzyl-N-(4-methylphenyl)-1-piperazinecarbothioamide has been used as a research tool in various scientific studies. It has been found to have potential as a treatment for depression and anxiety disorders. 4-benzyl-N-(4-methylphenyl)-1-piperazinecarbothioamide has also been used in studies investigating the effects of psychoactive drugs on the brain. It has been found to increase the levels of dopamine, norepinephrine, and serotonin in the brain, which are neurotransmitters associated with mood regulation and reward processing.